1-(quinolin-7-yl)methanamine dihydrochloride
Overview
Description
1-(quinolin-7-yl)methanamine dihydrochloride is a chemical compound with the IUPAC name 7-quinolinylmethanamine . It has a molecular weight of 158.2 and is typically stored at 4 degrees Celsius . It is an oil in its physical form .
Molecular Structure Analysis
The InChI code for 1-(quinolin-7-yl)methanamine is1S/C10H10N2/c11-7-8-3-4-9-2-1-5-12-10(9)6-8/h1-6H,7,11H2 . This indicates that the compound has a structure containing a quinoline ring attached to a methanamine group. Physical And Chemical Properties Analysis
1-(quinolin-7-yl)methanamine dihydrochloride is an oil in its physical form . It has a molecular weight of 158.2 and is typically stored at 4 degrees Celsius .Scientific Research Applications
Green Chemistry Synthesis
Quinoline derivatives are also significant in the field of green chemistry. They can be synthesized using environmentally friendly methods, such as photocatalytic reactions, which reduce the use of hazardous reagents and minimize waste products.
Each of these applications demonstrates the versatility and potential of “1-(quinolin-7-yl)methanamine dihydrochloride” in scientific research and pharmaceutical development. The compound’s diverse range of activities makes it a valuable subject for further study and application in various fields of medicine and chemistry .
Safety and Hazards
The compound is associated with several hazard statements, including H302, H315, H319, and H335 . These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
Quinoline derivatives have been reported to display antitumor activity in murine and human tumor models .
Mode of Action
Quinoline derivatives have been reported to interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Quinoline derivatives have been reported to affect various biochemical pathways, leading to downstream effects .
Result of Action
Quinoline derivatives have been reported to have various effects at the molecular and cellular levels .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(quinolin-7-yl)methanamine dihydrochloride involves the reaction of quinoline with formaldehyde followed by reduction with sodium borohydride to yield 1-(quinolin-7-yl)methanol. The methanol is then reacted with ammonia to form 1-(quinolin-7-yl)methanamine, which is subsequently treated with hydrochloric acid to yield the dihydrochloride salt.", "Starting Materials": [ "Quinoline", "Formaldehyde", "Sodium borohydride", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Quinoline is reacted with formaldehyde in the presence of a catalyst such as acetic acid to yield 1-(quinolin-7-yl)methanol.", "Step 2: The methanol is then reduced with sodium borohydride in methanol to yield 1-(quinolin-7-yl)methanamine.", "Step 3: The amine is then treated with hydrochloric acid to yield the dihydrochloride salt of 1-(quinolin-7-yl)methanamine." ] } | |
CAS RN |
2503203-31-2 |
Product Name |
1-(quinolin-7-yl)methanamine dihydrochloride |
Molecular Formula |
C10H12Cl2N2 |
Molecular Weight |
231.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
